1-(3-(Isobutylsulfonyl)azetidin-1-yl)-3-(4-(trifluoromethyl)phenyl)propan-1-one

• IUPAC Name: 1-[3-(2-methylpropylsulfonyl)azetidin-1-yl]-3-[4-(trifluoromethyl)phenyl]propan-1-one
• InChI: InChI=1S/C17H22F3NO3S/c1-12(2)11-25(23,24)15-9-21(10-15)16(22)8-5-13-3-6-14(7-4-13)17(18,19)20/h3-4,6-7,12,15H,5,8-11H2,1-2H3
• InChI Key: QELBKWRKMKKLSA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)C1CN(C1)C(=O)CCC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C17H22F3NO3S
• Molecular Weight: 377.4 g/mol
• CAS No.: 1797086-60-2

Description

1-(3-(Isobutylsulfonyl)azetidin-1-yl)-3-(4-(trifluoromethyl)phenyl)propan-1-one is a useful research compound. Its molecular formula is C17H22F3NO3S and its molecular weight is 377.42. The purity is usually 95%.
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Scientific Research Applications

Bioavailability and Bioefficacy of Polyphenols

Research into the bioavailability and bioefficacy of polyphenols has highlighted the significance of dietary compounds in human health, particularly those found in soy, tea, and red wine. These compounds have demonstrated impacts on bone health, plasma antioxidant biomarkers, and energy metabolism, among others. The study emphasizes the importance of understanding bioavailability to fully harness the therapeutic potential of polyphenols in vivo (Williamson & Manach, 2005).

Pharmacological Review of Chlorogenic Acid (CGA)

Chlorogenic Acid, a widely available acid among phenolic compounds found in green coffee extracts and tea, exhibits a range of therapeutic roles including antioxidant activity, and protection against cardiovascular disease and diabetes. This review broadens knowledge on CGA, encouraging further research to optimize its biological and pharmacological effects. The review underscores the importance of natural compounds like CGA in developing safer food additives and pharmaceuticals (Naveed et al., 2018).

Isoflavones as Natural Anti-inflammatory Agents

Isoflavones, recognized for their phytoestrogen properties, have been found to exert anti-inflammatory, antioxidant, and anticancer effects. This review consolidates current knowledge on dietary isoflavones as natural anti-inflammatory agents, highlighting their potential in preventing and treating inflammation-based diseases. The findings suggest that including foods rich in isoflavones in the diet could offer protective benefits against such diseases (Danciu et al., 2018).